This study aimed to explore the influence of electron concentration on the NiMnSn alloy, which is a crucial ferromagnetic shape memory alloy (FSMA). The alloy was doped with various amounts of iron element to assess its effect. According to DSC measurement, iron doping has resulted in a general decrease in the transformation temperature value of NiMnSn alloy, as well as a decrease in the transformation enthalpy value. The orthorhombic martensite phase of NiMnSn alloy was replaced by L21 austenite crystal structure in X-ray measurements. Martensite, austenite, and precipitate phases were observed in SEM images. Iron doping significantly increased the magnetic saturation value of NiMnSn alloy, according to magnetic measurements, and thermomagnetic measurements revealed similar results. Graphical Abstract

Cu-12.5Al-3Mn-xNi (x: 0,1,2,3 wt.%) alloys were prepared by wire arc melting deposition. Results showed that the change of Ni contents had little effect on the shape memory properties under 4% pre-strain, but the shape recovery rate of 1Ni alloy maintained at 100%, and its stability for repeated bending recovery is excellent when the pre-strain increases to 6% and 8%. However, the shape recovery rate of 0Ni alloy decreases linearly when the pre-strain similarly changes. Results indicated that an appropriate amount of Ni can fill the vacancies in the additive manufacturing Cu–Al–Mn alloy, and improve its shape memory properties under large pre-strains.Graphical abstract

This work examined the development of the transient current of a ferroelectric thin film such as (Hf,Zr)O2, Pb(Zr,Ti)O3, and (Al,Sc)N to clarify the origin of the decrease in transient current during switching. Toward this end, the measured transient switching current of the ferroelectric capacitor was simulated while considering the coercive voltage distribution across the capacitor area. Furthermore, to understand how the non-ferroelectric interfacial layer behaved, the Al2O3 capacitor was serially connected to the ferroelectric capacitors. The coercive voltage distribution of the ferroelectric layer determined the slope of the current plateau, and the non-ferroelectric layer behaved like resistance during switching.Graphical abstract

The effect of small amounts of copper oxide, manganese oxide, and stainless steel as sintering additives on the sintering behavior and mechanical properties of Alumina Toughened Zirconia (ATZ, 3Y-TZP with 20 wt% Al2O3) ceramic composites were evaluated and contrasted with that of undoped ATZ by using microwave sintering (MW) method. Green bodies were sintered at 1250°C, 1350°C, and 1500°C using a holding time of 5 min., with a heating rate of 30°C /min. In general, all ATZ samples exhibited a similar trend, as the results showed that the relative density and mechanical properties increased with increasing sintering temperature regardless of the addition of dopants. It was found that the addition of 0.2 wt% CuO, 0.5 wt% MnO2, and 0.2 wt% SS were beneficial in enhancing the densification and improving the mechanical properties of ATZ without inducing grain coarsening. The ATZ composite samples' relative density, tetragonal phase stability, microstructural evolution, Vickers hardness, and fracture toughness were revealed. The addition of 0.2 wt% CuO was the most beneficial in improving the properties of ATZ at a low sintering temperature of 1250°C since the sample obtained the highest relative density of 97%, Vickers hardness of 13.2GPa and fracture toughness of 6.5 MPa m1/2. In contrast, the undoped ATZ required a high sintering temperature to achieve comparable results to the doped samples. The ANOVA analysis revealed that the CuO-doped ATZ sample exhibited the highest significance and was the most suitable in improving both hardness (H) and fracture toughness (KIc) across all temperature conditions. This study also proved that the microwave sintering technique promotes the densification and mechanical properties of ceramic composites compared to the conventional sintering technique.Graphical abstract

Poly(butylene glutarate) (PBG) was evaluated as a processing aid for hot-melt extrusion of poly(hydroxybutyrate-co-hydroxyhexanoate) (PHBHHx). The presence of PBG reduced the melt viscosity and storage and loss moduli of PHBHHx, and the magnitude of these effects increased with higher PBG loadings. The optimal content of PBG in PHA was observed to be 10 wt%, and was shown to accumulate at the wall/die surfaces of the extruder, acting as a slip agent. The enhancement in processability given by PBG was evidenced through elimination of melt fracture and preservation of molecular weight. Graphical abstract

Direct ink writing (DIW) has emerged as a promising manufacturing technique owing to its precise spatial, temporal, and controlled multi-material deposition capabilities, which facilitate the fabrication of well-defined geometrical structures from a broad range of materials. As an alternative to costly chemically tailored DIW functional inks, herein, we present a detailed study of well-known inexpensive, commercially available polymeric thermoset elastomers as potential inks for DIW 3D printing. Chemical compositional and rheological characterizations were performed to compare three commercial acrylic elastomer inks, while printability and various performance properties of the corresponding 3D-printed structures were evaluated.Graphical abstract

Perovskites can offer an attractive replacement option for existing commercial solar technologies. Herein microstructure plays an important role in improving the efficiency and stability of solar cells. Previously unidentified spherulitic microstructures of self-assembled polycrystalline perovskites are explored in this report. For this an intermediate phase of a promising guanidinium (GUAI)-rich perovskite has been investigated for its structural and morphological properties. This study infuses new insight into the evolution of perovskite microstructure from heterogeneity to homogeneity, as a result unravels the structure of perovskite embryonic spherulites, lamellar arrangements, transcrystalline nature, novel spherulites bridging, hole nucleation, impingement, and defects. Graphical abstract

Machined, etched, blasted, and anodized commercially pure titanium (Cp-Ti) samples were used in this study. The aim of this study is to examine the effects of the most applied surface treatments on Cp-Ti samples, which are preferred for use in biomedical applications, on surface wettability, corrosion, and tribocorrosion behaviors. It was observed that surface morphology had a significant effect on surface wettability. The best wettability was obtained from the anodized sample. In the samples whose corrosion and tribocorrosion performances were examined, it was observed that the highest resistance was obtained from the anodized sample, compared to other samples. Graphical abstract

Electrochemically reduced graphene oxide (ERGO) is a promising material for heavy metal ion detection due it its facile synthesis and electroactive defects. A simple ERGO sensor was fabricated directly on a glassy carbon electrode using cyclic voltammetry. Deposition cycles were optimized for sensitivity to the analytes, with 12 cycles found to be ideal. Differential pulse voltammetry was used to detect trace amounts of lead and cadmium, down to 5 nM for lead and 75 nM for cadmium (S/N > 3). The sensors were robust and their data reproducible, even in the presence of iron and zinc ions. Graphical abstract

Mechanical tests for various skins showed that the experimental stress–strain curves under uniaxial tension are composed of two regimes with different deformation mechanisms. However, the existing constitutive relations often suffer from incomplete characterization of full-range deformation. Herein, a merging constitutive relation is applied to describe these two regimes. The constitutive relation is first validated by comparing the identified constitutive parameters with the references then applied to predict the experimental results of typical skins, and it indicates that the present relation can be robust and accurate characterization of full-range behavior of skins.Graphical abstract